Cas no 105920-83-0 (Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-)

Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)- structure
105920-83-0 structure
Product name:Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-
CAS No:105920-83-0
MF:C12H13N3O2S
MW:263.315521001816
CID:1165186

Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-
    • Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-
    • Inchi: 1S/C12H13N3O2S/c1-7-14-13-6-15(7)11-10(12(16)17)8-4-2-3-5-9(8)18-11/h6H,2-5H2,1H3,(H,16,17)
    • InChI Key: JGVRLMBGOMPUGW-UHFFFAOYSA-N
    • SMILES: C12CCCCC=1C(C(O)=O)=C(N1C=NN=C1C)S2

Experimental Properties

  • Density: 1.56±0.1 g/cm3(Predicted)
  • Boiling Point: 537.2±60.0 °C(Predicted)
  • pka: 3.56±0.20(Predicted)

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